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Compound of Interest

Compound Name: 3,5-Dimethyl-4-iodophenol

Cat. No.: B1301097

An In-depth Technical Guide to 3,5-Dimethyl-4-iodophenol: Chemical Properties and
Structure

For researchers, scientists, and drug development professionals, a thorough understanding of
a compound's chemical and structural properties is fundamental. This technical guide provides
a comprehensive overview of 3,5-Dimethyl-4-iodophenol, a substituted aromatic compound.

Core Chemical Identity

3,5-Dimethyl-4-iodophenol, also known as 4-iodo-3,5-xylenol, is an organic compound
featuring a phenol ring substituted with two methyl groups and an iodine atom.

Identifier Value

IUPAC Name 4-lodo-3,5-dimethylphenol

Synonyms 3,5—Dimethyl—.4—iodophenol, 4-lodo-3,5-xylenal,
5-Hydroxy-2-iodo-m-xylene[1][2]

CAS Number 80826-86-4[1]

Molecular Formula CsHolO[1]

SMILES OC1=CC(C)=C(I)C(C)=C1][1]

InChl Key RMJZLNUEDDXELD-UHFFFAOYSA-N[3]
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Physicochemical Properties

The physical and chemical properties of 3,5-Dimethyl-4-iodophenol are summarized below,

providing essential data for experimental design and evaluation.

Property Value

Molecular Weight 248.06 g/mol [1]
Melting Point 129-133 °C[2][4]
Boiling Point 293°C at 760 mmHg[2]
Density 1.74 g/lcm3[2]

XLogP3 2.9[2]

Topological Polar Surface Area (TPSA)

20.2 A[1][2]

Hydrogen Bond Donor Count

1[2]

Hydrogen Bond Acceptor Count

1[2]

Appearance

Light yellow crystalline solid or white needles[2]

[5]

Structural Information

The structural arrangement of 3,5-Dimethyl-4-iodophenol is key to its chemical behavior.

Caption: 2D structure of 3,5-Dimethyl-4-iodophenol.

Experimental Protocols

Synthesis of 3,5-Dimethyl-4-iodophenol[5]

A detailed method for the synthesis of 3,5-Dimethyl-4-iodophenol has been reported.[5] The

protocol is as follows:

 Dissolution: A solution of 59.1 g (484 mmol) of 3,5-dimethylphenol in 1 L of methanol is

prepared.
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 Acidification: To this solution, 395 ml of 36% hydrochloric acid is added, with occasional
cooling to maintain the temperature between 20-30°C.

 lodination: A solution containing 54.3 g (327 mmol) of potassium iodide and 33.5 g (157
mmol) of potassium iodate in 500 ml of water is added over a 5-minute period. The solution
turns red and cloudy, and a tan precipitate forms.

o Reaction: The mixture is stirred at room temperature for 20 hours.

« |solation: The reaction mixture is cooled in an ice bath, and the precipitate is collected by
filtration.

e Washing: The collected solid is washed with an ice-cold 2:1 (v/v) water/methanol solution.

 Purification: The crude product is recrystallized several times from hot methanol and water to
yield white needles.

The reported yield for this synthesis is 15% (36.4 g).[5]

Analytical Characterization

e 1H NMR Analysis (CDCIs): The proton NMR spectrum shows characteristic peaks at 6 8.03
(broad singlet, 1H), 6.52 (singlet, 2H), and 2.35 (singlet, 6H).[5]

e Mass Spectrum Analysis: The mass spectrum indicates a molecular ion peak (m/z) at 248
(M+, 100%), with other significant fragments observed at 121, 91, and 77.[5]

Biological Activity and Applications

Currently, there is limited specific information available in the public domain regarding the
detailed biological activity, mechanisms of action, or its involvement in specific signaling
pathways for 3,5-Dimethyl-4-iodophenol. Its structural similarity to other phenolic compounds
suggests potential applications in areas such as antimicrobial or antioxidant research, but this
remains to be experimentally verified.[6] Phenolic compounds, in general, are known to
possess a range of biological activities.[6]

Safety and Handling
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3,5-Dimethyl-4-iodophenol is considered hazardous.[7] It is known to cause skin and serious
eye irritation and may cause respiratory irritation.[7]

Precautionary Measures:

» Handling: Wash hands and any exposed skin thoroughly after handling. Use only in a well-
ventilated area and avoid breathing dust.[7][8]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[7][8]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7] It is also
noted to be light-sensitive.[4]

« In case of exposure:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[7]

o Skin: Wash with plenty of soap and water.[7]

o Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[7]

For detailed safety information, refer to the Safety Data Sheet (SDS).[7][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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